Cas no 831169-57-4 (Butanoic acid, 4-piperidinylmethyl ester, hydrochloride)

• Product Name: Butanoic acid, 4-piperidinylmethyl ester, hydrochloride
• CAS No: 831169-57-4
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 678311
• PubChem ID: 71416391
• Update Time: 2025-04-19

Butanoic acid, 4-piperidinylmethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-piperidinylmethyl ester, hydrochloride
• piperidin-4-ylmethyl butanoate,hydrochloride
• (Piperidin-4-yl)methyl butanoate--hydrogen chloride (1/1)
• 831169-57-4
• DTXSID10835784

• Inchi： 1S/C10H19NO2.ClH/c1-2-3-10(12)13-8-9-4-6-11-7-5-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： WSFSQSHYCJRYDF-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCC)=O)CC1CCNCC1

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų